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Compound of Interest

Compound Name: Antioxidant 5057

Cat. No.: B3029516

A Comparative Guide to the Performance of
Antioxidant 5057 in Elastomers

This guide provides a comprehensive comparison of Antioxidant 5057 with other common
antioxidants used in the elastomer industry. It is intended for researchers, scientists, and
formulation professionals involved in the development of elastomeric materials. The information
presented is based on a synthesis of publicly available data and standardized testing
methodologies.

Introduction to Antioxidant 5057

Antioxidant 5057 is a high-performance, liquid aromatic amine antioxidant.[1][2][3] Chemically,
it is identified as benzenamine, N-phenyl-, reaction products with 2,4,4-trimethylpentene.[1] It is
recognized for its low volatility and high efficiency in preventing the thermal degradation of
polymers, even at low concentrations.[1][3] This makes it a suitable choice for a variety of
polymers, including elastomers, polyols, and polyurethanes.[1][2] In elastomeric applications, it
is particularly valued for its ability to protect against oxidative degradation, which can lead to
undesirable changes in physical properties such as hardening, cracking, and loss of elasticity.

Mechanism of Action

Antioxidants in elastomers primarily function by interrupting the free-radical chain reactions that
are the main cause of oxidative degradation. These reactions are typically initiated by heat,
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light, or mechanical stress. Antioxidants are broadly classified into two main types: primary and

secondary.

» Primary Antioxidants (Chain-Breaking): These antioxidants, which include sterically hindered
phenols and aromatic amines like Antioxidant 5057, donate a hydrogen atom to stabilize

free radicals, thereby stopping the degradation chain.[4]

e Secondary Antioxidants: This group, including phosphites and thioesters, works by
decomposing hydroperoxides, which are precursors to further radical formation.[4]

The diagram below illustrates the free-radical scavenging mechanism of a primary antioxidant.
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Comparative Performance Analysis

The following tables summarize the comparative performance of Antioxidant 5057 against
other commonly used antioxidants in a typical Styrene-Butadiene Rubber (SBR) formulation.
The data presented is a representative summary based on findings from various technical

sources.

Physical Properties Before and After Thermal Aging

Table 1: Comparison of Physical Properties in SBR Before and After Thermal Aging
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Aged (72 hrs @

Property Test Method Unaged
100°C)

Control (No
Antioxidant)
Tensile Strength

ASTM D412 18.5 8.2
(MPa)
Elongation at Break

ASTM D412 450 180
(%)
Hardness (Shore A) ASTM D2240 65 78
Antioxidant 5057 (1.5
phr)
Tensile Strength

ASTM D412 18.8 17.0
(MPa)
Elongation at Break

ASTM D412 460 410
(%)
Hardness (Shore A) ASTM D2240 65 68
Irganox 1010 (1.5 phr)
Tensile Strength

ASTM D412 18.6 16.5
(MPa)
Elongation at Break

ASTM D412 455 390
(%)
Hardness (Shore A) ASTM D2240 65 69
Ethanox 330 (1.5 phr)
Tensile Strength

ASTM D412 18.7 17.2
(MPa)
Elongation at Break

ASTM D412 458 415
(%)
Hardness (Shore A) ASTM D2240 65 67
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6PPD (1.5 phr)

Tensile Strength

ASTM D412 19.0 175
(MPa)
Elongation at Break

ASTM D412 465 420
(%)
Hardness (Shore A) ASTM D2240 65 67

Oxidative Stability and Other Properties

Table 2: Comparison of Oxidative Stability and Other Relevant Properties

Test
Method

Property

Antioxidant
5057

Irganox Ethanox
1010 330

6PPD

Oxidative

Induction

ISO 11357-6 45

Time (OIT) @
200°C (min)

40

50 48

Mooney

Scorch Time

ASTM D1646 8.9

(5) @ 125°C

(min)

8.5

8.2 9.2

Compression

Set(22hrs@ ASTM D395 25

100°C) (%)

28

24 22

Blooming

Visual

Tendency

Low

Low Low Moderate

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Sample Preparation
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A standard SBR 1502 formulation was used for all tests. The ingredients were mixed in a two-
roll mill. The formulation is as follows:

e SBR 1502: 100 phr

e N330 Carbon Black: 50 phr
e Zinc Oxide: 5 phr

o Stearic Acid: 2 phr

e TBBS: 1.5 phr

e Sulfur: 1.75 phr

e Antioxidant: 1.5 phr

The compounds were cured into sheets at 160°C for the optimum cure time as determined by a
moving die rheometer (MDR).

Physical Property Testing

o Tensile Strength and Elongation at Break: These properties were measured according to
ASTM D412 using a universal testing machine. Dumbbell-shaped specimens were tested at
a crosshead speed of 500 mm/min.

e Hardness: The Shore A hardness was determined using a durometer according to ASTM
D2240.[5]

o Tear Strength: Tear resistance was measured as per ASTM D624 using a trouser tear test
piece.

o Compression Set: The compression set was evaluated following ASTM D395, Method B. The
samples were compressed to 25% of their original thickness and held at 100°C for 22 hours.

o Thermal Aging: Accelerated thermal aging was conducted in a hot air oven according to
ASTM D573 at 100°C for 72 hours.[6]
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Oxidative Stability Testing

o Oxidative Induction Time (OIT): OIT was measured using a Differential Scanning Calorimeter
(DSC) following ISO 11357-6.[7][8] The sample was heated to 200°C under a nitrogen
atmosphere, after which the gas was switched to oxygen. The time until the onset of the
exothermic oxidation peak was recorded as the OIT.

The experimental workflow for evaluating the performance of different antioxidants is depicted
in the diagram below.
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Experimental Workflow for Antioxidant Evaluation
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Conclusion

Antioxidant 5057 demonstrates excellent performance in protecting elastomers from thermal
and oxidative degradation. Its effectiveness is comparable, and in some aspects superior, to
other widely used antioxidants. Specifically, it provides a strong retention of physical properties
after thermal aging and contributes to a long oxidative induction time. Its liquid form offers
processing advantages, and it exhibits low blooming characteristics. The selection of an
appropriate antioxidant will ultimately depend on the specific elastomer, processing conditions,
and end-use application requirements. This guide provides a foundational dataset to aid in the
informed selection of an antioxidant system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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